Cas no 1824095-07-9 (1-Chloro-4-(methylsulfanyl)butan-2-ol)
1-Chloro-4-(methylsulfanyl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1967577
- 1-chloro-4-(methylsulfanyl)butan-2-ol
- 1824095-07-9
- 1-Chloro-4-(methylsulfanyl)butan-2-ol
-
- Inchi: 1S/C5H11ClOS/c1-8-3-2-5(7)4-6/h5,7H,2-4H2,1H3
- InChI Key: UPHXRGBQTPWVMU-UHFFFAOYSA-N
- SMILES: ClCC(CCSC)O
Computed Properties
- Exact Mass: 154.0219138g/mol
- Monoisotopic Mass: 154.0219138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 51.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 45.5Ų
1-Chloro-4-(methylsulfanyl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1967577-0.05g |
1-chloro-4-(methylsulfanyl)butan-2-ol |
1824095-07-9 | 0.05g |
$924.0 | 2023-09-16 | ||
| Enamine | EN300-1967577-0.1g |
1-chloro-4-(methylsulfanyl)butan-2-ol |
1824095-07-9 | 0.1g |
$968.0 | 2023-09-16 | ||
| Enamine | EN300-1967577-0.25g |
1-chloro-4-(methylsulfanyl)butan-2-ol |
1824095-07-9 | 0.25g |
$1012.0 | 2023-09-16 | ||
| Enamine | EN300-1967577-0.5g |
1-chloro-4-(methylsulfanyl)butan-2-ol |
1824095-07-9 | 0.5g |
$1056.0 | 2023-09-16 | ||
| Enamine | EN300-1967577-1.0g |
1-chloro-4-(methylsulfanyl)butan-2-ol |
1824095-07-9 | 1g |
$1100.0 | 2023-06-03 | ||
| Enamine | EN300-1967577-2.5g |
1-chloro-4-(methylsulfanyl)butan-2-ol |
1824095-07-9 | 2.5g |
$2155.0 | 2023-09-16 | ||
| Enamine | EN300-1967577-5.0g |
1-chloro-4-(methylsulfanyl)butan-2-ol |
1824095-07-9 | 5g |
$3189.0 | 2023-06-03 | ||
| Enamine | EN300-1967577-10.0g |
1-chloro-4-(methylsulfanyl)butan-2-ol |
1824095-07-9 | 10g |
$4729.0 | 2023-06-03 | ||
| Enamine | EN300-1967577-1g |
1-chloro-4-(methylsulfanyl)butan-2-ol |
1824095-07-9 | 1g |
$1100.0 | 2023-09-16 | ||
| Enamine | EN300-1967577-5g |
1-chloro-4-(methylsulfanyl)butan-2-ol |
1824095-07-9 | 5g |
$3189.0 | 2023-09-16 |
1-Chloro-4-(methylsulfanyl)butan-2-ol Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 1-Chloro-4-(methylsulfanyl)butan-2-ol
Professional Introduction to 1-Chloro-4-(methylsulfanyl)butan-2-ol (CAS No. 1824095-07-9)
1-Chloro-4-(methylsulfanyl)butan-2-ol, identified by the chemical compound code CAS No. 1824095-07-9, is a significant intermediate in modern chemical synthesis and pharmaceutical research. This compound, featuring a chloro and a methylsulfanyl functional group on a butan-2-ol backbone, has garnered attention due to its versatile reactivity and potential applications in drug development. The structural features of 1-Chloro-4-(methylsulfanyl)butan-2-ol make it a valuable building block for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.
The chemical structure of 1-Chloro-4-(methylsulfanyl)butan-2-ol consists of a four-carbon chain with a hydroxyl group at the second carbon, a chlorine atom at the first carbon, and a methylsulfanyl group at the fourth carbon. This arrangement imparts unique electronic and steric properties that influence its reactivity and utility in synthetic pathways. The presence of both electrophilic (chloro) and nucleophilic (hydroxyl and methylsulfanyl) sites allows for diverse chemical transformations, making it a cornerstone in organic synthesis.
In recent years, 1-Chloro-4-(methylsulfanyl)butan-2-ol has been explored in the development of novel therapeutic agents. Its molecular framework is conducive to modifications that can enhance bioavailability and target specificity, which are critical factors in drug design. Researchers have leveraged its structural motifs to create derivatives with potential applications in treating various diseases, including inflammatory conditions and metabolic disorders. The compound’s ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing heterocyclic scaffolds, which are prevalent in many bioactive molecules.
One of the most compelling aspects of 1-Chloro-4-(methylsulfanyl)butan-2-ol is its role as a precursor in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of the methylsulfanyl group into the molecular structure of 1-Chloro-4-(methylsulfanyl)butan-2-ol facilitates the formation of sulfonamide linkages, which are integral to many pharmacologically active agents. This has led to investigations into its derivatives as potential lead compounds for new drug candidates.
Moreover, advancements in green chemistry have prompted researchers to examine more sustainable synthetic routes for 1-Chloro-4-(methylsulfanyl)butan-2-ol. Efforts have been made to develop catalytic processes that minimize waste and energy consumption while maintaining high yields. These innovations align with the broader goals of reducing the environmental impact of chemical manufacturing and promoting sustainable practices in pharmaceutical production. Such developments not only enhance the efficiency of producing 1-Chloro-4-(methylsulfanyl)butan-2-ol but also contribute to the overall sustainability of the pharmaceutical industry.
The pharmacological potential of 1-Chloro-4-(methylsulfanyl)butan-2-ol has also been explored in preclinical studies. Researchers have synthesized various derivatives and evaluated their biological activity using in vitro and in vivo models. Some studies suggest that certain analogues exhibit promising effects on enzyme inhibition and receptor binding, indicating their potential as therapeutic agents. These findings underscore the importance of 1-Chloro-4-(methylsulfanyl)butan-2-ol as a scaffold for drug discovery and highlight its significance in medicinal chemistry.
As our understanding of molecular interactions continues to evolve, so does our appreciation for the role of intermediates like 1-Chloro-4-(methylsulfanyl)butan-2-ol. The compound’s unique structural features provide chemists with a versatile platform for designing novel molecules with tailored properties. By integrating cutting-edge synthetic methodologies with computational modeling, researchers can accelerate the discovery process and identify promising candidates for further development. This interdisciplinary approach ensures that compounds like 1-Chloro-4-(methylsulfanyl)butan-2-ol remain at the forefront of pharmaceutical innovation.
The future prospects for 1-Chloro-4-(methylsulfanyl)butan-2-ol are bright, given its multifaceted utility in chemical synthesis and drug development. As research progresses, we can expect to see more sophisticated derivatives being designed and tested, potentially leading to breakthroughs in treating complex diseases. The continued exploration of this compound underscores its importance as a key intermediate in modern chemistry and pharmaceutical science.
1824095-07-9 (1-Chloro-4-(methylsulfanyl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)